Cas no 1820575-76-5 (methyl (2R,6R)-6-methylmorpholine-2-carboxylate)

• Product Name: methyl (2R,6R)-6-methylmorpholine-2-carboxylate
• CAS No: 1820575-76-5
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD28348276
• CID: 5162417
• PubChem ID: 95975472
• Update Time: 2025-05-22

methyl (2R,6R)-6-methylmorpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2R,6R)-6-methylmorpholine-2-carboxylate
• 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (2R,6R)-

• MDL： MFCD28348276
• Inchi： 1S/C7H13NO3/c1-5-3-8-4-6(11-5)7(9)10-2/h5-6,8H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： HRHYRCUGGGPZNL-PHDIDXHHSA-N
• SMILES： N1C[C@@H](C)O[C@@H](C(OC)=O)C1

Additional information on methyl (2R,6R)-6-methylmorpholine-2-carboxylate

Methyl (2R,6R)-6-Methylmorpholine-2-Carboxylate: A Comprehensive Overview

Methyl (2R,6R)-6-methylmorpholine-2-carboxylate, with the CAS number 1820575-76-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing one oxygen atom and one nitrogen atom. The structure of this compound is characterized by a morpholine ring substituted with a methyl group at the 6-position and a carboxylate ester group at the 2-position. The stereochemistry at both the 2R and 6R positions plays a crucial role in determining its chemical properties and biological activity.

The synthesis of methyl (2R,6R)-6-methylmorpholine-2-carboxylate typically involves multi-step organic reactions, often starting from readily available morpholine derivatives. Recent advancements in asymmetric synthesis have enabled the selective formation of the desired enantiomer, which is critical for applications in drug development. The compound's unique stereochemistry allows it to interact specifically with biological targets, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of methyl (2R,6R)-6-methylmorpholine-2-carboxylate as a building block in medicinal chemistry. Its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis. Additionally, the compound has shown promise in the development of novel materials, such as polymer precursors and organocatalysts, due to its versatile functional groups.

In terms of biological activity, methyl (2R,6R)-6-methylmorpholine-2-carboxylate has been investigated for its potential as an inhibitor of enzymes involved in metabolic pathways. For instance, recent research has demonstrated its ability to modulate the activity of certain kinases, which are key players in cellular signaling processes. This suggests that the compound could serve as a lead molecule for the development of anti-cancer agents or other therapeutic agents targeting specific cellular pathways.

The stability and reactivity of methyl (2R,6R)-6-methylmorpholine-2-carboxylate under various conditions have also been studied extensively. Its resistance to hydrolysis under physiological conditions makes it an attractive candidate for drug delivery systems. Furthermore, its compatibility with common organic solvents and reagents facilitates its use in large-scale chemical synthesis processes.

From an environmental perspective, the biodegradability and toxicity profiles of methyl (2R,6R)-6-methylmorpholine-2-carboxylate have been evaluated to ensure its safe handling and disposal. These studies have shown that the compound exhibits low toxicity to aquatic organisms under standard test conditions, aligning with current regulatory requirements for chemical safety.

In conclusion, methyl (2R,6R)-6-methylmorpholine-2-carboxylate represents a versatile and valuable compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique chemical properties and stereochemical configuration make it an intriguing subject for further research and development across diverse scientific disciplines.